Cas no 18999-45-6 (3-(1H-Imidazol-1-yl)propanoic acid)

• Product Name: 3-(1H-Imidazol-1-yl)propanoic acid
• CAS No: 18999-45-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD02731119
• CID: 138643
• PubChem ID: 2794718
• Update Time: 2025-06-08

3-(1H-Imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-yl)propanoic acid
• 1H-Imidazole-1-propanoicacid
• 3-imidazol-1-ylpropanoic acid
• 3-Imidazol-1-yl-propionic acid hydrochloride
• 3-(1H-imidazol-1-yl)propanoic acid(SALTDATA: FREE)
• 3-imidazolylpropanoic acid
• imidazolyl propionic acid
• AKOS MSC-0002
• TIMTEC-BB SBB007368
• 3-(1-IMidazolyl)propanoic Acid
• 3-IMIDAZOL-1-YL-PROPIONIC ACID
• 3-(IMIDAZOLE-1-YL)-PROPIONIC ACID
• 3-(1H-imidazol-1-yl)propanoic acid hydrochloride
• AKOS BBS-00002509
• 1H-IMIDAZOLE-1-PROPANOIC ACID
• 3-Imidazol-1-Yl-PropionicAcid
• BAS 00341230
• 3-(1-imidazolyl)propionic acid
• VSFNAZLYGOOSEY-UHFFFAOYSA-N
• HMS1696K09
• 3-(imidazol-1-yl)-propionic acid
• BCP11410
• 3(1H-imidazol-1-yl)propanoic acid
• SBB007368
• BDBM50026405
• EN300-26163
• 3-imidazol-1-yl-propionic acid, AldrichCPR
• CS-W002976
• 3-(1-Imidazolyl)propanoicAcid
• A4192
• AB12684
• AC-26473
• Z53111117
• 3-(1H-imidazol-1-yl)propanoic acid;3-(1-Imidazolyl)propanoic Acid
• DTXSID80383348
• AKOS000263943
• 18999-45-6
• CHEMBL20724
• BB 0219203
• PS-3735
• J-012268
• SCHEMBL2001103
• CHEBI:156055
• MFCD02731119
• 3-CHLORO-2,2,3-TRIMETHYLBUTANE
• SY024292
• FT-0691080
• DTXCID00334372
• ALBB-007358
• STK392438
• BBL012376
• DB-017673
• 3-(1H-Imidazol-1-yl)propanoic acid

• MDL： MFCD02731119
• Inchi： 1S/C6H8N2O2/c9-6(10)1-3-8-4-2-7-5-8/h2,4-5H,1,3H2,(H,9,10)
• InChI Key： VSFNAZLYGOOSEY-UHFFFAOYSA-N
• SMILES： OC(CCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -0.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.26
• Melting Point: 147-149 °C
• Boiling Point: 390.9℃ at 760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.572
• PSA: 55.12000
• LogP: 0.35780

3-(1H-Imidazol-1-yl)propanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazolyl carboxylic acids and derivatives

Additional information on 3-(1H-Imidazol-1-yl)propanoic acid

Professional Introduction to 3-(1H-Imidazol-1-yl)propanoic acid (CAS No. 18999-45-6)

3-(1H-Imidazol-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 18999-45-6, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic acid has garnered attention due to its versatile structural framework, which integrates an imidazole ring with a propanoic acid moiety. The unique combination of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and molecular engineering.

The imidazole ring in 3-(1H-Imidazol-1-yl)propanoic acid is a prominent feature, renowned for its presence in numerous bioactive molecules, including antifungals, antivirals, and anticancer agents. The nitrogen atoms within the imidazole ring can engage in hydrogen bonding and coordinate with metal ions, enhancing its utility in medicinal chemistry. Recent studies have highlighted the role of imidazole derivatives in modulating enzyme activity and receptor binding, particularly in the context of inflammatory and neurodegenerative diseases.

Complementing the imidazole core, the propanoic acid side chain provides a site for further chemical modification, enabling the synthesis of more complex derivatives. This structural feature allows for the introduction of various pharmacophores, such as amides, esters, or sulfonamides, which can fine-tune the pharmacological profile of the compound. The propanoic acid moiety also contributes to solubility and bioavailability, critical factors in drug development.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of 3-(1H-Imidazol-1-yl)propanoic acid based on virtual screening and molecular docking studies. These methodologies have identified promising candidates for further experimental validation. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, leveraging the imidazole ring’s ability to interact with ATP-binding pockets. Such findings align with the broader trend toward structure-based drug design, where computational tools accelerate the discovery process.

In vitro studies have demonstrated that derivatives of 3-(1H-Imidazol-1-yl)propanoic acid exhibit inhibitory effects on various enzymes implicated in metabolic pathways. Notably, modifications at the propanoic acid terminus have been shown to enhance binding affinity to target proteins. This has spurred interest in exploring its applications in treating metabolic disorders and cancer-related metabolic reprogramming. The compound’s dual functionality makes it an attractive candidate for multitargeted drug development strategies.

The synthesis of 3-(1H-Imidazol-1-yl)propanoic acid involves multi-step organic reactions that highlight its synthetic accessibility. Advances in green chemistry have led to more sustainable synthetic routes, reducing waste and improving yields. These environmentally conscious approaches are increasingly integral to pharmaceutical manufacturing, ensuring that novel compounds like this one are produced responsibly.

Preclinical studies have begun to unravel the pharmacokinetic properties of 3-(1H-Imidazol-1-yl)propanoic acid, providing insights into its absorption, distribution, metabolism, and excretion (ADME). Initial data suggest favorable pharmacokinetic profiles, which are essential for advancing into clinical trials. The compound’s stability under various conditions has also been assessed through spectroscopic techniques such as NMR and mass spectrometry.

The integration of 3-(1H-Imidazol-1-yl)propanoic acid into drug development pipelines is further supported by its compatibility with modern biotechnological platforms. For example, it has been incorporated into high-throughput screening (HTS) assays to identify lead compounds for therapeutic intervention. Such applications underscore its versatility as a building block in medicinal chemistry.

Future research directions include exploring the compound’s potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes. Additionally, investigating its role in modulating immune responses has opened new avenues for applications in immunotherapy. The dynamic interplay between structure and function makes 3-(1H-Imidazol-1-yl)propanoic acid a compelling subject for ongoing investigation.

The growing body of literature on 3-(1H-Imidazol-1-yl)propanoic acid underscores its significance as a pharmacological tool. As research progresses, this compound is poised to contribute to novel therapeutic strategies across multiple disease domains. Its unique structural attributes continue to inspire innovation in synthetic chemistry and drug design.